Cas no 915921-52-7 (3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine)

• Product Name: 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine
• CAS No: 915921-52-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1086787
• PubChem ID: 23010528
• Update Time: 2025-07-23

3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethylphenoxy)-N-methylpropan-1-amine
• 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine(SALTDATA: FREE)
• AKOS BC-1938
• 915921-52-7
• BS-38605
• MFCD08691915
• AKOS004118592
• DTXSID70629782
• 3-(3,5-DIMETHYLPHENOXY)-N-METHYL-1-PROPANAMINE
• [3-(3,5-DIMETHYLPHENOXY)PROPYL](METHYL)AMINE
• 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine

• MDL： MFCD08691915
• Inchi： 1S/C12H19NO/c1-10-7-11(2)9-12(8-10)14-6-4-5-13-3/h7-9,13H,4-6H2,1-3H3
• InChI Key： DKEZRTKRWTWEOL-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CCCNC

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.68260

Additional information on 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine

Professional Introduction to 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine (CAS No. 915921-52-7)

3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 915921-52-7, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound includes a phenoxy group attached to an N-methyl-1-propanamine backbone, which contributes to its distinctive chemical behavior and reactivity.

The synthesis and characterization of 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine involve advanced techniques in organic chemistry and spectroscopy. The presence of the dimethyl substituents on the phenyl ring enhances its lipophilicity, making it a valuable intermediate in the formulation of various pharmacological agents. Recent studies have highlighted its role in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders.

In the realm of medicinal chemistry, the compound’s pharmacokinetic profile is of particular interest. Its solubility, stability, and metabolic pathways are critical factors that determine its efficacy and safety in therapeutic applications. Researchers have been exploring its interactions with enzymes and receptors, aiming to optimize its pharmacological activity. The dimethylphenoxy moiety, in particular, has been found to influence binding affinity and selectivity, making it a promising candidate for designing novel drugs.

Recent advancements in computational chemistry have enabled more precise predictions of the compound’s behavior in biological systems. Molecular docking studies have revealed that 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine can interact with specific targets such as serotonin receptors, which are involved in mood regulation and pain perception. This interaction profile suggests potential therapeutic benefits in conditions like depression and neuropathic pain.

The compound’s structural analogs have also been subjects of extensive research. By modifying the substituents on the phenyl ring or the amine group, scientists aim to enhance its bioavailability and reduce side effects. For instance, studies have shown that slight alterations in the dimethylphenoxy group can significantly alter the compound’s pharmacological effects, providing insights into structure-activity relationships.

Moreover, the environmental impact of 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine has been a focus of recent investigations. Understanding its degradation pathways and ecological persistence is crucial for assessing its long-term effects on ecosystems. Biodegradation studies have indicated that under certain conditions, the compound can be metabolized by microorganisms, though the exact mechanisms remain under exploration.

The industrial synthesis of this compound involves multi-step organic reactions, often requiring specialized catalysts and solvents. Process optimization is essential to ensure high yield and purity while minimizing waste generation. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion, 3-(3,5-dimethylphenoxy)-N-methyl-1-propanamine (CAS No. 915921-52-7) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover its potential applications and refine our understanding of its chemical behavior. As scientific knowledge advances, this compound is likely to play an increasingly important role in addressing various medical challenges.